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Compound of Interest

N-(9,10-dioxo-9,10-
Compound Name:

dihydroanthracen-2-yl)acetamide
CAS No.: 3274-22-4

Cat. No.: B5864995

Get Quote

\ J

2-Acetamidoanthraquinone (CAS 3274-22-4) is often treated in research settings as a stable,
neutral amide derivative of anthraquinone. However, this assumption of safety is dangerous.
From a toxicological perspective, this compound must be handled as a "masked" form of 2-
aminoanthraquinone, a known mutagen and reasonably anticipated human carcinogen (NTP).

Upon ingestion or inhalation, amidase enzymes in the liver can hydrolyze the acetyl group,
releasing the free amine. Consequently, this guide mandates that 2-acetamidoanthraquinone
be handled with the same Biosafety Level 2 (BSL-2) or Chemical Carcinogen precautions
applied to its parent amine.

Chemical Identity & Physicochemical Properties

Substance Name: 2-Acetamidoanthraquinone Synonyms: N-(9,10-dioxoanthracen-2-
yl)acetamide; N-acetyl-2-aminoanthraquinone CAS Number: 3274-22-4 Molecular Formula:
C16H11NOs Molecular Weight: 265.27 g/mol [1]

Table 1: Physicochemical Data
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Property

Value | Description

Note

Physical State

Solid powder

Usually yellow to orange
needles.

Melting Point

>250°C (Predicted)

Parent amine melts at 302°C.

Decomposes before boiling.

Solubility (Water)

Negligible (< 0.1 mg/L)

Highly lipophilic.

Solubility (Organic)

Soluble in DMSO, DMF,
Nitrobenzene

Poor solubility in
Ethanol/Methanol.

LogP (Octanol/Water)

~2.5 - 3.0 (Estimated)

Indicates high potential for

membrane permeability.

Reactivity

Stable amide bond

Hydrolyzes in strong acid/base

or enzymatically.

Hazard Identification & Toxicological Mechanism

GHS Classification (Inferred from Structure-Activity Relationship):

The Metabolic Activation Pathway

Carcinogenicity: Category 1B (May cause cancer).

Aquatic Toxicity: Category 1 (Very toxic to aquatic life).[2]

Germ Cell Mutagenicity: Category 2 (Suspected of causing genetic defects).

Specific Target Organ Toxicity (Repeated): Category 2 (Liver, Kidney, Bladder).

The primary risk stems from metabolic bioactivation. Unlike direct alkylating agents,

anthraquinones require enzymatic processing to become genotoxic.
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Figure 1. Metabolic activation pathway converting the acetamido derivative into a DNA-binding
nitrenium ion.

Toxicological Evidence:

o Parent Compound: 2-Aminoanthraquinone is listed by the National Toxicology Program
(NTP) as "Reasonably Anticipated to be a Human Carcinogen" based on clear evidence of
hepatocellular carcinoma in mice and rats [1].

¢ Mechanism: The planar anthraguinone ring intercalates into DNA, while the metabolically
generated electrophile (nitrenium ion) covalently binds to the C8 position of guanine, causing
replication errors [2].

Exposure Controls & Engineering Protocols

Do not rely on standard laboratory ventilation. The dust is persistent and lipophilic.

Hierarchy of Controls

o Elimination/Substitution: Can a sulfonated (water-soluble) anthraquinone be used instead?
» Engineering Controls (Mandatory):

o Weighing: Must be performed in a Static-Dissipative Powder Weighing Station or a
certified Chemical Fume Hood with a face velocity > 0.5 m/s.

o Synthesis: Closed-system glassware (Schlenk lines) recommended to prevent dust
generation during transfers.
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» Personal Protective Equipment (PPE):

o Respiratory: If outside a hood, a full-face respirator with P100 (HEPA) cartridges is
required. N95 is insufficient for long-term handling of carcinogen powders.

o Dermal:Double Nitrile Gloves (0.11 mm minimum outer thickness). Change outer gloves
immediately upon contamination.

o Body: Tyvek® lab coat or disposable sleeve covers to prevent cuff contamination.

Emergency Response Protocols
Scenario A: Dry Powder Spill (< 109)

e Evacuate: Clear the immediate area of non-essential personnel.
 Isolate: Mark the zone.

e Cleanup:

o

Do NOT dry sweep. This generates aerosolized carcinogens.

Cover the spill with wet paper towels (soaked in water/surfactant) to dampen the powder.

[¢]

[¢]

Scoop the wet slurry into a wide-mouth hazardous waste jar.

Clean the surface with a 10% Bleach solution followed by ethanol. (Bleach helps oxidize

[e]

and degrade the aromatic ring structure).

Scenario B: Skin Exposure

o Drench: Immediately wash with soap and copious water for 15 minutes.

e Solvent Warning:Do NOT use ethanol or DMSO to wash skin. These solvents act as carriers,
increasing the transdermal absorption of the lipophilic anthraquinone.

Handling & Storage Integrity
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o Storage Conditions: Store at room temperature (15-25°C) in a dry, dark place. The
compound is photosensitive over long periods; amber vials are recommended.

e Incompatibilities: Strong oxidizing agents (e.g., chromic acid) and strong reducing agents.

» Shelf Life: Stable for >2 years if kept dry. Hydrolysis to the amine occurs in the presence of
moisture and acidic/basic vapors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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carcinogen-risk-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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